N-[3-(benzoylamino)phenyl]-4-propoxybenzamide

• IUPAC Name: N-(3-benzamidophenyl)-4-propoxybenzamide
• InChI: InChI=1S/C23H22N2O3/c1-2-15-28-21-13-11-18(12-14-21)23(27)25-20-10-6-9-19(16-20)24-22(26)17-7-4-3-5-8-17/h3-14,16H,2,15H2,1H3,(H,24,26)(H,25,27)
• InChI Key: VQQRJHSAKQXXNF-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

N-[3-(benzoylamino)phenyl]-4-propoxybenzamide, commonly known as BPBA, is a chemical compound that has gained significant interest in the scientific research community due to its potential applications in various fields. BPBA is a benzamide derivative that has been synthesized through a multi-step process, which involves the reaction of 4-propoxybenzoic acid with benzoyl chloride and 3-aminobenzoic acid. The resulting compound has shown promising results in various studies, making it a topic of interest for researchers worldwide.

Mechanism of Action

The mechanism of action of BPBA is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins. BPBA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and pain. BPBA has also been shown to inhibit the activity of histone deacetylases (HDACs), a group of enzymes that regulate gene expression.
Biochemical and Physiological Effects:
BPBA has been shown to have several biochemical and physiological effects. In vitro studies have shown that BPBA can inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune response. In vivo studies have shown that BPBA can reduce tumor growth, improve cognitive function, and reduce pain and inflammation.

Advantages and Limitations for Lab Experiments

BPBA has several advantages and limitations when used in lab experiments. One of the main advantages of BPBA is its high potency and selectivity, which makes it an ideal tool for studying specific proteins and enzymes. Additionally, BPBA is relatively easy to synthesize and has good stability, which makes it suitable for long-term experiments. However, one of the main limitations of BPBA is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of BPBA. One potential direction is the development of BPBA analogs with improved solubility and potency. Another potential direction is the study of BPBA in combination with other drugs or therapies, to determine if it can enhance their efficacy. Additionally, further studies are needed to fully understand the mechanism of action of BPBA and its potential applications in various fields.

Synthesis Methods

The synthesis of BPBA involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction of 4-propoxybenzoic acid with thionyl chloride, which results in the formation of 4-propoxybenzoyl chloride. In the second step, 3-aminobenzoic acid is reacted with sodium hydroxide to form the corresponding sodium salt. The third step involves the reaction of the sodium salt with 4-propoxybenzoyl chloride to form BPBA.

Scientific Research Applications

BPBA has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, BPBA has been studied as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In biochemistry, BPBA has been used as a tool to study the binding interactions of proteins and other biomolecules. In pharmacology, BPBA has been studied as a potential drug target for the treatment of various diseases.